2-Bromo-4-cyclopentylaniline

• Molecular Formula: C11H14BrN
• Molecular Weight: 240.14 g/mol
• IUPAC Name: 2-bromo-4-cyclopentylaniline
• InChI: InChI=1S/C11H14BrN/c12-10-7-9(5-6-11(10)13)8-3-1-2-4-8/h5-8H,1-4,13H2
• InChI Key: RZVMLTHJIZYYJP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C2=CC(=C(C=C2)N)Br

Description

2-Bromo-4-cyclopentylaniline is a useful research compound. Its molecular formula is C11H14BrN and its molecular weight is 240.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Cyclopentylaniline (210 mg, 1.30 mmol) was dissolved in cold (0° C.) DMF (8 mL) and treated with NBS (232 mg, 1.30 mmol). The reaction was stirred at 0° C. for 5 min and then warmed to room temperature for 1 h. The reaction mixture was poured into water (40 mL) and extracted with ethyl acetate (3×20 mL). The combined organic extracts dried over MgSO4, filtered and concentrated in vacuo. Purification by silica gel chromatography (0-50% ethyl acetate/hexanes) yielded 2-bromo-4-cyclopentylaniline (251 mg, 80% yield). LC/MS m/z 242.0 [M+H]+.